Cas no 1805292-95-8 (4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide)

• Product Name: 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide
• CAS No: 1805292-95-8
• MF: C₆H₄F₂I₂N₂O₂S
• MW: 459.978911399841
• CID: 4851746
• Update Time: 2025-06-08

4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide

• Inchi： 1S/C6H4F2I2N2O2S/c7-5(8)3-2(15(11,13)14)1-12-6(10)4(3)9/h1,5H,(H2,11,13,14)
• InChI Key： XMBKJYCEPRQVEG-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1C(F)F)S(N)(=O)=O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide

Research Briefing on 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide (CAS: 1805292-95-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of halogenated pyridine derivatives, particularly 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide (CAS: 1805292-95-8), as a promising scaffold for drug discovery. This compound has garnered attention due to its unique structural features, including the presence of difluoromethyl and diiodo substituents, which enhance its reactivity and potential biological activity. The sulfonamide moiety further contributes to its pharmacological properties, making it a candidate for targeting various enzymes and receptors.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide. The researchers employed a multi-step synthetic route to achieve high purity and yield, emphasizing the importance of optimizing reaction conditions to preserve the integrity of the halogenated groups. The compound demonstrated potent inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This finding suggests its potential application in cancer therapy, specifically for targeting tumor microenvironments.

Further investigations into the mechanism of action revealed that 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide acts as a selective inhibitor of CA IX, with an IC50 value in the low nanomolar range. Molecular docking studies indicated that the diiodo and difluoromethyl groups play a critical role in binding to the active site of the enzyme, while the sulfonamide group forms hydrogen bonds with key residues. These insights provide a foundation for the rational design of next-generation CA inhibitors with improved selectivity and efficacy.

In addition to its anticancer potential, recent preclinical studies have explored the compound's utility in treating neurological disorders. A 2024 study in ACS Chemical Neuroscience reported that 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide exhibits moderate activity against gamma-aminobutyric acid (GABA) receptors, suggesting its possible role in modulating neurotransmitter systems. However, further optimization is required to enhance its blood-brain barrier permeability and reduce off-target effects.

The pharmacokinetic profile of 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide has also been investigated, with results indicating moderate oral bioavailability and a half-life suitable for once-daily dosing. Metabolite identification studies revealed that the compound undergoes hepatic metabolism, primarily via glucuronidation, with no significant toxic metabolites detected. These findings support its potential as a lead compound for further development.

Despite these promising results, challenges remain in the clinical translation of 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide. Issues such as solubility, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(Difluoromethyl)-2,3-diiodopyridine-5-sulfonamide represents a versatile and pharmacologically active scaffold with applications in oncology and neurology. Ongoing research aims to refine its properties and expand its therapeutic potential, positioning it as a valuable asset in the drug discovery pipeline.